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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)phenol

Cat. No.: B074906

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling 4-(4-Nitrophenylazo)phenol. The following
procedures are based on available safety data and established best practices for managing
hazardous chemicals in a laboratory setting. A thorough risk assessment should be conducted
before commencing any work with this compound.

Chemical Identifier:

Name: 4-(4-Nitrophenylazo)phenol

CAS Number: 1435-60-5[1]

Molecular Formula: C12H9N303[1]

Molecular Weight: 243.22 g/mol [1]

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

4-(4-Nitrophenylazo)phenol is a hazardous chemical that requires stringent safety protocols
to prevent exposure. While specific toxicity data is limited, the presence of the nitro and azo
groups, as well as the phenolic structure, suggests potential for skin and eye irritation, and
possible toxicity upon ingestion or inhalation.[2][3] When heated to decomposition, it may emit
toxic fumes.[2][4]
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Core Personal Protective Equipment (PPE) Requirements:

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-
resistant gloves (e.g., Nitrile
inner, Butyl rubber or

Neoprene outer).

To prevent skin contact with
the hazardous powder.[5][6][7]

Eye Protection

Chemical splash goggles. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

To protect eyes from dust
particles and potential
splashes.[5][8]

Body Protection

A flame-resistant lab coat is
the minimum requirement. For
procedures with a higher risk
of splashing or exposure, a
chemical-resistant apron or a
full-body suit should be

utilized.

To protect the body from

contamination.[6][8]

Footwear

Fully enclosed, chemical-

resistant shoes.

To protect feet from spills.[6]

Respiratory Protection

All handling of the dry powder
must be conducted in a
certified chemical fume hood.
[9][10] If a fume hood is not
feasible, a NIOSH-approved

respirator is required.

To prevent inhalation of the
hazardous powder.[6][10]

Operational Plan: Step-by-Step Guidance for

Handling

Preparation and Engineering Controls
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» Designated Area: All work with 4-(4-Nitrophenylazo)phenol should be conducted in a
designated area, such as a chemical fume hood, to minimize exposure.[9][10]

e Ventilation: Ensure adequate ventilation. The primary engineering control is ventilation to
prevent airborne exposures.[10]

» Emergency Equipment: An eyewash station and safety shower must be readily accessible.[5]
A fire extinguisher suitable for chemical fires should also be available.[2][4]

» Spill Kit: A spill kit containing appropriate absorbent materials should be readily available. For
minor spills, use dry clean-up procedures to avoid generating dust.[11]

Weighing and Transferring the Powder

The following workflow outlines the safe handling of 4-(4-Nitrophenylazo)phenol powder.
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Preparation

Don appropriate PPE

'

Prepare designated work area in fume hood

!

Pre-weigh a sealed container

Powder Handlini(in Fume Hood)

Carefully transfer powder to the container

}

Seal the container

Final Vieighing

Re-weigh the sealed container outside the hood

}

Calculate the net weight of the powder

Cleanup aid Disposal

Decontaminate work surfaces

}

Dispose of waste in labeled containers

'

Remove and dispose of PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 4-(4-Nitrophenylazo)phenol Powder.
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Dissolving the Powder

o Solubility: 4-(4-Nitrophenylazo)phenol is soluble in dilute aqueous sodium hydroxide and
insoluble in water.[2][4]

e Procedure:

[e]

Perform all dissolution steps within a chemical fume hood.

o

Add the solvent to the container with the pre-weighed powder.

[¢]

Gently agitate the mixture to dissolve the compound. Avoid splashing.

[¢]

Keep the container closed when not actively adding solvent or agitating.

Disposal Plan

All waste materials contaminated with 4-(4-Nitrophenylazo)phenol must be treated as
hazardous waste and disposed of according to local, state, and federal regulations.[11]

o Solid Waste:

o Contaminated PPE (gloves, lab coats, etc.) and disposable lab supplies (weighing paper,
pipette tips, etc.) should be collected in a designated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste:

o Solutions containing 4-(4-Nitrophenylazo)phenol should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

o Do not discharge any waste containing this chemical into the sewer or waterways.[11]
o Empty Containers:

o Empty containers may retain residual powder and should be treated as hazardous waste.
[11] Puncture containers to prevent reuse.[11]
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Experimental Protocol: Handling a Spill

In the event of a spill, follow these procedures immediately:
e Minor Spill (Dry Powder):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, gently cover the spill with a dry absorbent material.

o Carefully sweep up the material and place it in a sealed, labeled hazardous waste
container.[2][4]

o Avoid creating dust.[11]

o Decontaminate the spill area with an appropriate solvent and then wash with soap and
water.

e Major Spill:
o Evacuate the immediate area.
o Alert your supervisor and the institutional safety office.
o Prevent entry into the contaminated area.

o Follow the instructions of the emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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